Cas no 17123-74-9 (3-(2-Acetoxyphenyl)propanoic acid)

• Product Name: 3-(2-Acetoxyphenyl)propanoic acid
• CAS No: 17123-74-9
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD00016548
• CID: 181715
• PubChem ID: 10375760
• Update Time: 2025-04-19

3-(2-Acetoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Acetoxyphenyl)propanoic acid
• 2,7-DIBROMO-9,9'-SPIRO-BIFLUOROENE
• 3-(2-acetyloxyphenyl)propanoic acid
• Benzenepropanoic acid,2-(acetyloxy)-
• 2,5-DIMETHYL-4-NITROSOPHENOL
• 2-<2-Acetoxy-phenyl>-propionsaeure
• 2-acetoxybenzylacetate
• acetylmeliloticacid
• acideacetyl-melilotique
• 2-(acetyloxy)benzenepropanoicacid
• 2-(acetyloxy)-benzenepropanoicaci
• 3-(2-ACETOXYPHENYL)PROPIONIC ACID
• o-hydroxy-hydrocinnamicaciacetate
• BETA-(2-ACETOXYPHENYL)PROPIONIC ACID
• acideacetyl-o-hydroxyphenyl-3-propionique
• AKOS015841045
• FT-0659351
• 3-(2-ACETOXYPHENYL)PROPANOICACID
• SCHEMBL9418061
• 17123-74-9
• 2-acetoxyhydrocinnamic acid
• 3-[2-(ACETYLOXY)PHENYL]PROPANOIC ACID
• A811307
• G71670

• MDL： MFCD00016548
• Inchi： 1S/C11H12O4/c1-8(12)15-10-5-3-2-4-9(10)6-7-11(13)14/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： MTAAFLMZZIYJHI-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC=CC=1CCC(=O)O

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.219
• Boiling Point: 335.2°C at 760 mmHg
• Flash Point: 129.1°C
• Refractive Index: 1.537
• PSA: 63.60000
• LogP: 1.62910